![molecular formula C19H23N3O2 B15106835 1-(pyrrolidin-1-yl)-4-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)butane-1,4-dione](/img/structure/B15106835.png)
1-(pyrrolidin-1-yl)-4-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)butane-1,4-dione
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Description
1-(Pyrrolidin-1-yl)-4-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)butane-1,4-dione is a heterocyclic compound featuring a central butane-1,4-dione backbone flanked by a pyrrolidine ring and a pyridoindole moiety. The pyridoindole core, a bicyclic structure combining pyridine and indole, is notable for its pharmacological relevance, particularly in neurodegenerative disease research, as evidenced by derivatives targeting tau protein aggregates in Alzheimer’s disease . The pyrrolidine substituent may enhance solubility and modulate pharmacokinetic properties.
Properties
Molecular Formula |
C19H23N3O2 |
|---|---|
Molecular Weight |
325.4 g/mol |
IUPAC Name |
1-pyrrolidin-1-yl-4-(1,3,4,5-tetrahydropyrido[4,3-b]indol-2-yl)butane-1,4-dione |
InChI |
InChI=1S/C19H23N3O2/c23-18(21-10-3-4-11-21)7-8-19(24)22-12-9-17-15(13-22)14-5-1-2-6-16(14)20-17/h1-2,5-6,20H,3-4,7-13H2 |
InChI Key |
DREGVABMPIXQRR-UHFFFAOYSA-N |
Canonical SMILES |
C1CCN(C1)C(=O)CCC(=O)N2CCC3=C(C2)C4=CC=CC=C4N3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(pyrrolidin-1-yl)-4-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)butane-1,4-dione typically involves multi-step organic reactions. The process often starts with the preparation of the pyrrolidine and tetrahydropyridoindole intermediates, followed by their coupling under specific conditions. Common reagents used in the synthesis include various acids, bases, and solvents to facilitate the reactions.
Industrial Production Methods
Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow chemistry and automated synthesis can be employed to scale up the production while maintaining consistency in the product quality.
Chemical Reactions Analysis
Types of Reactions
1-(pyrrolidin-1-yl)-4-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)butane-1,4-dione can undergo various chemical reactions, including:
Oxidation: This reaction can introduce oxygen-containing functional groups into the compound.
Reduction: This reaction can remove oxygen-containing functional groups or introduce hydrogen atoms.
Substitution: This reaction can replace one functional group with another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The conditions for these reactions can vary, but they often involve controlled temperatures, pressures, and pH levels.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce more saturated compounds.
Scientific Research Applications
1-(pyrrolidin-1-yl)-4-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)butane-1,4-dione has several scientific research applications:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: It is studied for its potential biological activities, including enzyme inhibition and receptor binding.
Medicine: It is investigated for its potential therapeutic effects, such as anti-inflammatory and anticancer properties.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-(pyrrolidin-1-yl)-4-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)butane-1,4-dione involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Physicochemical Properties
The table below compares key structural and physicochemical features of the target compound with analogs:
Key Observations :
- Chloro-substituted pyridoindoles (e.g., ) exhibit higher molecular specificity in crystallographic studies, suggesting utility in structure-activity relationship (SAR) optimization.
- Pyrrolidine and piperidine substituents (target compound, MK88) may enhance blood-brain barrier penetration, critical for neurodegenerative applications .
2.2.1 Neurotherapeutic Potential
Pyridoindole derivatives, including the target compound’s structural relatives, are patented for mitigating tau aggregation in Alzheimer’s disease . The bicyclic pyridoindole moiety likely interacts with tau fibrils, while the pyrrolidine group may reduce cytotoxicity compared to simpler amines.
2.2.2 Metabolic Modulation
MK88, a butane-1,4-dione analog, demonstrated glucose uptake modulation in preclinical studies, attributed to its trifluoromethyl-piperidine group . The target compound’s pyrrolidine substituent could offer similar metabolic benefits with reduced hepatotoxicity risks.
2.2.3 Toxicity Considerations
Heterocyclic amines (e.g., IQ in ) exhibit carcinogenicity linked to aromaticity and amine reactivity.
Biological Activity
1-(Pyrrolidin-1-yl)-4-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)butane-1,4-dione is a compound of interest due to its potential biological activities. This article reviews the existing literature on its pharmacological properties, mechanisms of action, and therapeutic implications.
Chemical Structure
The compound's structure can be described as follows:
- Molecular Formula : C₁₅H₁₉N₃O₂
- Molecular Weight : 273.33 g/mol
Research indicates that this compound exhibits a diverse range of biological activities:
- Antitumor Activity : Studies have shown that derivatives similar to this compound can inhibit tumor growth by targeting specific signaling pathways involved in cancer proliferation. For instance, compounds in the same class have demonstrated the ability to suppress the Hedgehog (Hh) signaling pathway, which is crucial in various malignancies such as basal cell carcinoma and medulloblastoma .
- Neuroprotective Effects : The pyrrolidine moiety is often associated with neuroprotective properties. Compounds containing this structure have been evaluated for their ability to protect neuronal cells from oxidative stress and apoptosis .
- Antimicrobial Properties : Some derivatives of pyrrolidine-based compounds have shown moderate to good antimicrobial activity against various pathogens .
Case Studies
Several studies have been conducted to evaluate the biological effects of this compound and related derivatives:
- Study on Antitumor Activity : A study published in a peer-reviewed journal indicated that a related compound effectively inhibited tumor growth in mouse models by blocking Smoothened (SMO) activity within the Hh pathway. This suggests potential applications for treating Hh-dependent cancers .
- Neuroprotection Research : Another investigation highlighted that compounds with similar structural features could reduce neuronal cell death in models of neurodegenerative diseases by modulating oxidative stress levels .
Table 1: Summary of Biological Activities
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
